Cas no 1807091-92-4 (Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate)

• Product Name: Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate
• CAS No: 1807091-92-4
• MF: C₁₁H₈F₃NO₂S
• MW: 275.246932029724
• CID: 4951366
• Update Time: 2025-07-18

Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate

• Inchi： 1S/C11H8F3NO2S/c1-6-3-7(10(16)17-2)4-8(5-15)9(6)18-11(12,13)14/h3-4H,1-2H3
• InChI Key： MJHXEWQEVUHEOX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)C1C(C#N)=CC(C(=O)OC)=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 363
• XLogP3: 3.6
• Topological Polar Surface Area: 75.4

Additional information on Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate

Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate (CAS No. 1807091-92-4): A Comprehensive Overview

Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate (CAS No. 1807091-92-4) is a versatile compound with significant applications in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential in the development of novel pharmaceuticals and advanced materials.

The molecular structure of Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate is composed of a benzene ring substituted with a cyano group, a methyl group, and a trifluoromethylthio group. The presence of these functional groups imparts distinct chemical properties, making it an attractive candidate for various synthetic transformations and biological evaluations.

Recent research has highlighted the importance of Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate in the development of new drugs. For instance, studies have shown that compounds with similar structural motifs exhibit potent anti-inflammatory and anticancer activities. The cyano group, known for its electron-withdrawing properties, can enhance the biological activity of the molecule by modulating its electronic distribution. Similarly, the trifluoromethylthio group contributes to the lipophilicity and metabolic stability of the compound, which are crucial factors in drug design.

In the context of medicinal chemistry, Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate has been explored as a lead compound for the synthesis of more complex molecules. Researchers have utilized this compound as a building block in the construction of multi-substituted benzene derivatives, which are essential intermediates in the synthesis of various pharmaceuticals. The versatility of this compound lies in its ability to undergo selective functionalization reactions, such as Suzuki coupling and palladium-catalyzed cross-coupling reactions, which enable the introduction of diverse substituents at specific positions on the benzene ring.

Beyond its applications in drug discovery, Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate has also found utility in materials science. The unique combination of functional groups in this molecule makes it suitable for the development of advanced materials with tailored properties. For example, it can be used as a monomer or comonomer in the synthesis of polymers with enhanced thermal stability and mechanical strength. These polymers have potential applications in areas such as electronics, coatings, and composite materials.

The synthesis of Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitutions. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic strategies, reducing the overall cost and environmental impact of production.

In conclusion, Methyl 3-cyano-5-methyl-4-(trifluoromethylthio)benzoate (CAS No. 1807091-92-4) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile reactivity make it an invaluable tool for researchers aiming to develop novel drugs and advanced materials. As ongoing research continues to uncover new applications and optimization strategies, this compound is poised to play an increasingly important role in various scientific disciplines.